Cas no 132286-77-2 (Boc-asp(oall)-oh)

• Product Name: Boc-asp(oall)-oh
• CAS No: 132286-77-2
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• MDL: MFCD00273398
• CID: 136202
• PubChem ID: 14779835
• Update Time: 2025-10-30

Boc-asp(oall)-oh Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-(2-propen-1-yl) ester
• Boc-Asp(OAll)-OH
• Boc-Asp(OAll)-OH Boc-L-aspartic acid β-allyl ester
• Boc-L-aspartic acid-β-allyl ester
• N-Alpha-T-Butyloxycarbonyl-L-Aspartic Acid Beta-Allyl Ester
• AmbotzBAA1072
• Boc-L-aspartic acid 4-allyl ester
• REF DUPL: Boc-Asp(OAll)-OH
• Boc-L-aspartic acid-b-allyl ester
• (S)-2-(benzyloxycarbonylamino)-3-hydroxypropanoic acid
• L-ASPARTIC ACID, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-, 4-(2-PROPENYL) ESTER
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-oxo-4-(prop-2-en-1-yloxy)butanoic acid
• BS-20666
• MFCD00273398
• CS-0201893
• L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(2-propen-1-yl) ester
• 132286-77-2
• HY-W142109
• Boc-Asp(OAll)-OH, >=98.0%
• (S)-4-(allyloxy)-2-(tert-butoxycarbonylamino)-4-oxobutanoic acid
• Boc-L-asparticacid?-allylester
• E72664
• DTXSID30563936
• (2S)-2-[(tert-Butoxycarbonyl)amino]-4-oxo-4-[(prop-2-en-1-yl)oxy]butanoic acid (non-preferred name)
• (S)-4-(Allyloxy)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
• J-006154
• AKOS025294306
• SCHEMBL17148005
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxo-4-prop-2-enoxybutanoic acid
• Boc-L-aspartic acid-β-allyl ester≥ 97% (Assay)
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-OXO-4-(PROP-2-EN-1-YLOXY)BUTANOIC ACID
• (2S)-2-[(tert-Butoxycarbonyl)amino]-4-oxo-4-[(prop-2-en-1-yl)oxy]butanoic acid
• N-Boc-O4-allyl-L-aspartic acid
• Boc-asp(oall)-oh

• MDL： MFCD00273398
• Inchi： 1S/C12H19NO6/c1-5-6-18-9(14)7-8(10(15)16)13-11(17)19-12(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,13,17)(H,15,16)/t8-/m0/s1
• InChI Key： WZMNSEVEWIDHND-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.12100
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.93000
• LogP: 1.47450

Boc-asp(oall)-oh Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-asp(oall)-oh

Boc-Asp(OAll)-OH (CAS No. 132286-77-2): An Overview of a Versatile Amino Acid Derivative

Boc-Asp(OAll)-OH (CAS No. 132286-77-2) is a highly versatile and widely used amino acid derivative in the field of chemical and pharmaceutical research. This compound, also known as N-Boc-L-aspartic acid 1,1-dimethylethyl ester, plays a crucial role in the synthesis of peptides and proteins due to its unique chemical properties and functional groups.

The structure of Boc-Asp(OAll)-OH consists of an aspartic acid residue with a tert-butoxycarbonyl (Boc) protecting group on the amino group and an allyl ester protecting group on the carboxyl group. The Boc group is commonly used to protect the amino functionality during peptide synthesis, ensuring that the amino group remains unreactive until deprotection is desired. The allyl ester group, on the other hand, provides additional protection to the carboxyl group, allowing for selective deprotection and modification in subsequent synthetic steps.

Recent advancements in peptide chemistry have highlighted the importance of Boc-Asp(OAll)-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated the use of this compound in the synthesis of novel peptidomimetics with enhanced biological activity. The researchers utilized Boc-Asp(OAll)-OH as a key intermediate to construct complex peptide structures that exhibited improved binding affinity and stability compared to their natural counterparts.

In addition to its role in peptide synthesis, Boc-Asp(OAll)-OH has found applications in the development of prodrugs and drug delivery systems. A notable example is its use in the design of prodrugs for targeted cancer therapy. By incorporating Boc-Asp(OAll)-OH into prodrug molecules, researchers have been able to achieve controlled release of active drugs at specific sites within the body, thereby minimizing systemic side effects and enhancing therapeutic efficacy.

The synthetic versatility of Boc-Asp(OAll)-OH is further exemplified by its use in solid-phase peptide synthesis (SPPS). In SPPS, this compound serves as a building block for constructing peptides on solid supports, such as resin beads. The Boc protecting group can be selectively removed using trifluoroacetic acid (TFA), allowing for stepwise addition of amino acids to form complex peptide sequences. This method has revolutionized the production of peptides for research and therapeutic purposes.

Moreover, Boc-Asp(OAll)-OH has been utilized in the development of peptidic inhibitors for various enzymatic targets. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported the synthesis of peptidic inhibitors targeting matrix metalloproteinases (MMPs), which are implicated in various pathological conditions such as cancer metastasis and arthritis. The researchers used Boc-Asp(OAll)-OH to introduce specific functional groups that enhanced the binding affinity and selectivity of the inhibitors towards their target enzymes.

The stability and reactivity of Boc-Asp(OAll)-OH make it an ideal choice for various chemical transformations. For example, it can be readily converted into other useful derivatives through reactions such as hydrogenolysis or palladium-catalyzed allylic substitution. These transformations allow for the introduction of different functional groups or modifications to the molecule, expanding its potential applications in drug discovery and development.

In conclusion, Boc-Asp(OAll)-OH (CAS No. 132286-77-2) is a highly valuable compound in chemical and pharmaceutical research due to its unique properties and versatility. Its applications span from peptide synthesis and prodrug design to enzyme inhibition and drug delivery systems. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.